2-Oxa-7-thiaspiro[4.4]nonane-1,3-dione

• IUPAC Name: 2-oxa-7-thiaspiro[4.4]nonane-1,3-dione
• InChI: InChI=1S/C7H8O3S/c8-5-3-7(6(9)10-5)1-2-11-4-7/h1-4H2
• InChI Key: PPOSGRJOBHVEJV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC12CC(=O)OC2=O
• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• CAS No.: 6007-75-6

Description

2-Oxa-7-thiaspiro[4.4]nonane-1,3-dione (2-OTSD) is a heterocyclic compound that is used in the synthesis of various organic and inorganic compounds. It is a versatile building block for the synthesis of organic and inorganic compounds and is used in a variety of applications from drug design to materials science. 2-OTSD is also known as this compound, this compound, this compound, and this compound.

Scientific Research Applications

Synthesis and Structural Analysis

• One-Pot Synthesis : 2-Oxa-7-azaspiro[4.4]nonane-8,9-diones were synthesized using Mn(III)-based oxidation, demonstrating the intactness of the pyrrolidinedione ring in the final product. This method offers simplicity and ease in separating the product (Huynh, Nguyen, & Nishino, 2017).

• Crystal Structure Determination : The crystal structures of various derivatives of 1-oxa-4-thiaspiro[4.5]decane, like Diels-Alder adducts, were analyzed, revealing distinct diastereoisomers and molecular dimensions (Parvez, Yadav, & Senthil, 2001).

Antimicrobial Applications

• Spiroheterocyclic Pyrylium Salts : Compounds related to 1-oxa-4-thiaspiro[4.4]nonan-2-one were synthesized with antimicrobial properties, offering potential in drug development (Al-Ahmadi & El-zohry, 1995).

Reactivity and Mechanism Studies

• Regiospecific Synthesis : The reaction of 1-oxa-4-thiaspiro[4,4]nonan-2-one with arenes under specific conditions produced spiro[cycloalkane-1,1'-isothiochroman]-4'-ones, exploring the mechanisms of these reactions (El-zohry, 1992).

• Diastereoselectivity Investigations : The steric effects in the geometry of various spiro compounds were studied, revealing insights into π-selectivity and reaction mechanisms (Yadav & Sriramurthy, 2001).

Novel Compound Synthesis

• Bispiroheterocyclic Systems : The synthesis of bispiroheterocyclic systems related to thiazolopyrans and thiazolothiopyrans demonstrated the versatility of 1-oxa-4-thiaspiro[4.4]nonan-2-one in creating structurally diverse compounds (Al-Ahmadi, 1996).

• New Spiro System : The formation of a new spiro system, 1-oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide, highlighted the potential for creating novel compounds with this structure (Palchikov et al., 2018).